Cas no 18228-44-9 (Benzenemethanol,4-methyl-a-(1-methylethyl)-)

• Product Name: Benzenemethanol,4-methyl-a-(1-methylethyl)-
• CAS No: 18228-44-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 152147
• PubChem ID: 86680
• Update Time: 2025-04-19

Benzenemethanol,4-methyl-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-methyl-a-(1-methylethyl)-
• alpha-isopropyl-p-methylbenzyl alcohol
• α-Isopropyl-p-methylbenzyl alcohol
• 2-methyl-1-(4-methylphenyl)propan-1-ol
• 18228-44-9
• AKOS010015785
• SCHEMBL801235
• DTXSID90939557
• Cambridge id 5163090
• EINECS 242-108-2
• HMS1578O20
• W-110475
• NS00052657

• Inchi： 1S/C11H16O/c1-8(2)11(12)10-6-4-9(3)5-7-10/h4-8,11-12H,1-3H3
• InChI Key： PKSSQQPDFFZHEU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1)C(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.8

Experimental Properties

• Density: 0.965
• Boiling Point: 231.2°Cat760mmHg
• Flash Point: 106.3°C
• Refractive Index: 1.515
• PSA: 20.23